Cas no 946353-57-7 (1-benzyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-benzyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946353-57-7
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 5503912
• Update Time: 2025-05-19

1-benzyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1,2-dihydro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1-(phenylmethyl)-
• 1-benzyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C16H14N4O2S/c1-11-18-19-16(23-11)17-14(21)13-8-5-9-20(15(13)22)10-12-6-3-2-4-7-12/h2-9H,10H2,1H3,(H,17,19,21)
• InChI Key： AWXJOBHGVOEQJV-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)C=CC=C1C(NC1=NN=C(C)S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-benzyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

1-benzyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

The compound 1-benzyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide with CAS No. 946353-57-7 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and agricultural chemistry. This compound is characterized by its unique structural features, which include a benzyl group, a thiadiazole ring, and a carboxamide functional group. These structural elements contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of thiadiazole-containing compounds in drug discovery. The presence of the thiadiazole ring in this molecule has been shown to enhance its antimicrobial activity, making it a promising candidate for the development of new antibiotics. Additionally, the benzyl group adds to the molecule's stability and bioavailability, which are critical factors in pharmaceutical applications.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted synthesis, which has significantly improved the reaction efficiency and yield. This method not only reduces the time required for synthesis but also minimizes the formation of unwanted byproducts, making it more environmentally friendly.

In terms of applications, this compound has shown potential in the field of catalysis. Its ability to act as a catalyst in various organic reactions has been explored in recent research. For instance, studies have demonstrated its effectiveness in facilitating the synthesis of complex organic molecules under mild reaction conditions.

Moreover, the compound's role in agricultural chemistry cannot be overlooked. Research indicates that it may serve as an effective plant growth regulator, promoting crop yield and resistance to environmental stressors. This dual functionality underscores its versatility and broad applicability across multiple disciplines.

The structural complexity of this compound also makes it an ideal candidate for further exploration in nanotechnology. Its ability to self-assemble into nanostructures has opened new avenues for its use in developing advanced materials with tailored properties.

In conclusion, 1-benzyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946353-57-7) is a multifaceted compound with immense potential across various scientific domains. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications.